3-(4-Cyclohexylanilino)-1-(4-methoxyphenyl)-1-propanone

• IUPAC Name: 3-(4-cyclohexylanilino)-1-(4-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C22H27NO2/c1-25-21-13-9-19(10-14-21)22(24)15-16-23-20-11-7-18(8-12-20)17-5-3-2-4-6-17/h7-14,17,23H,2-6,15-16H2,1H3
• InChI Key: MBGQSCWQGZYLAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CCNC2=CC=C(C=C2)C3CCCCC3
• Molecular Formula: C22H27NO2
• DSSTOX Substance ID: DTXSID401182364
• Molecular Weight: 337.5 g/mol
• CAS RN: 882748-70-1

Description

3-(4-Cyclohexylanilino)-1-(4-methoxyphenyl)-1-propanone (CHAMP) is a novel compound that has been studied for its potential applications in many fields. CHAMP is a cyclic amide compound that has been found to have a number of unique properties that make it attractive for scientific research and experimentation. In

Scientific Research Applications

1. Chemical Synthesis and Structure Analysis

The compound has been utilized in various chemical syntheses and structure analyses. For instance, it has been involved in the preparation of monoaryl and cyclohexenone glycosides from needles of Pinus sylvestris, contributing to the understanding of natural product chemistry (Andersson & Lundgren, 1988). Similarly, its derivatives have been used in the synthesis of δ5-1,2,3-diazaphospholines and indoles, demonstrating its role in the development of novel organic compounds (El‐Barbary & Lawesson, 1981).

2. Analytical Chemistry

This compound has also been pivotal in analytical chemistry. For example, its derivatives were characterized using various spectroscopic techniques, aiding in the development of qualitative and quantitative methods for the analysis of related compounds (De Paoli et al., 2013).

3. Biochemical Studies

Biochemical studies have also benefited from this compound. It has been involved in metabolism studies, such as understanding the metabolites of smoke flavor compounds in biological systems (Jodynis-Liebert, 1993).